Cas no 1095225-87-8 (Bufa-20,22-dienolide, 3,11,14-trihydroxy-, (3α,5β,11α)-)

Bufa-20,22-dienolide, 3,11,14-trihydroxy-, (3α,5β,11α)- structure
1095225-87-8 structure
Product Name:Bufa-20,22-dienolide, 3,11,14-trihydroxy-, (3α,5β,11α)-
CAS No:1095225-87-8
MF:C24H34O5
MW:402.523767948151
CID:5558241
Update Time:2024-03-03

Bufa-20,22-dienolide, 3,11,14-trihydroxy-, (3α,5β,11α)- Chemical and Physical Properties

Names and Identifiers

    • (3α,5β,11α)-3,11,14-Trihydroxybufa-20,22-dienolide
    • 3-epi-Gamabufotalin
    • Bufa-20,22-dienolide, 3,11,14-trihydroxy-, (3α,5β,11α)-
    • Inchi: 1S/C24H34O5/c1-22-9-7-16(25)11-15(22)4-5-18-21(22)19(26)12-23(2)17(8-10-24(18,23)28)14-3-6-20(27)29-13-14/h3,6,13,15-19,21,25-26,28H,4-5,7-12H2,1-2H3/t15-,16-,17-,18-,19-,21-,22+,23-,24+/m1/s1
    • InChI Key: FMTLOAVOGWSPEF-XMTZQVROSA-N
    • SMILES: C1[C@@]2([C@@]([C@@]3([C@@]([H])(CC2)[C@@]2([C@@]([C@@H](C4C=CC(OC=4)=O)CC2)(C[C@H]3O)C)O)[H])(CC[C@H]1O)C)[H]

Bufa-20,22-dienolide, 3,11,14-trihydroxy-, (3α,5β,11α)- Production Method

Production Method 1

Reaction Conditions
1.1S:EtOH, 7 d, rt
Reference
Biotransformation of bufadienolides by cell suspension cultures of Saussurea involucrata
By Zhang, Xing et al, Phytochemistry (Elsevier, 2011, 72(14-15), 1779-1785

Bufa-20,22-dienolide, 3,11,14-trihydroxy-, (3α,5β,11α)- Raw materials

Bufa-20,22-dienolide, 3,11,14-trihydroxy-, (3α,5β,11α)- Preparation Products

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.